Cas no 1804229-90-0 (4-Iodo-2-(2-oxopropyl)mandelic acid)

• Product Name: 4-Iodo-2-(2-oxopropyl)mandelic acid
• CAS No: 1804229-90-0
• MF: C₁₁H₁₁IO₄
• MW: 334.107115983963
• CID: 4941177
• Update Time: 2025-06-08

4-Iodo-2-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-(2-oxopropyl)mandelic acid

• Inchi： 1S/C11H11IO4/c1-6(13)4-7-5-8(12)2-3-9(7)10(14)11(15)16/h2-3,5,10,14H,4H2,1H3,(H,15,16)
• InChI Key： NLZFCIKYDYSTLK-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(C(=O)O)O)=C(C=1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6

Additional information on 4-Iodo-2-(2-oxopropyl)mandelic acid

4-Iodo-2-(2-oxopropyl)mandelic Acid: A Comprehensive Overview

The compound with CAS No. 1804229-90-0, commonly referred to as 4-Iodo-2-(2-oxopropyl)mandelic Acid, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid, and it incorporates an iodo group at the 4-position and a 2-oxopropyl substituent at the 2-position. The 4-Iodo and 2-(2-oxopropyl) substituents confer unique chemical properties and biological activities to this molecule, making it a subject of extensive research.

Recent studies have highlighted the potential of 4-Iodo-2-(2-oxopropyl)mandelic Acid in various therapeutic applications. For instance, its ability to modulate cellular signaling pathways has been explored in the context of cancer treatment. Researchers have demonstrated that this compound can inhibit key enzymes involved in tumor progression, such as protein kinase C (PKC) and matrix metalloproteinases (MMPs). These findings suggest that it may serve as a lead compound for the development of novel anticancer agents.

In addition to its anticancer potential, 4-Iodo-2-(2-oxopropyl)mandelic Acid has also been investigated for its neuroprotective properties. Preclinical studies have shown that this compound can mitigate oxidative stress and inflammation in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The iodo group is believed to play a critical role in these effects, as iodine-containing compounds are known to exhibit antioxidant and anti-inflammatory activities.

The synthesis of 4-Iodo-2-(2-oxopropyl)mandelic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the iodo group at the 4-position is typically achieved through electrophilic substitution reactions, while the 2-(2-oxopropyl) substituent is introduced via alkylation or acylation reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an analytical standpoint, the characterization of 4-Iodo-2-(2-oxopropyl)mandelic Acid has been carried out using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses have confirmed the molecular structure and purity of the compound, which are critical for its use in preclinical and clinical studies.

Looking ahead, the development of 4-Iodo-2-(2-oxopropyl)mandelic Acid into a therapeutic agent will depend on further preclinical testing to evaluate its safety, efficacy, and pharmacokinetic profile. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate this process, paving the way for potential clinical trials in the near future.